Cas no 20109-59-5 (Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, sodium salt (1:1))

• Product Name: Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, sodium salt (1:1)
• CAS No: 20109-59-5
• MF: C₇F₁₃NaO₂
• MW: 386.042718887329
• CID: 240761
• PubChem ID: 23672327
• Update Time: 2025-06-15

Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, sodium salt (1:1)
• sodium,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoate
• Heptanoic acid, tridecafluoro-, sodium salt
• Sodium perfluoroheptanoate
• Sodium tridecafluoroheptanoate
• tridecafluoroheptanoic acid
• Tridecafluoroheptanoic acid, sodium salt
• tridecafluoro-heptanoic aci sodium salt
• NS00084770
• SCHEMBL5067306
• MFCD01217303
• sodium;2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoate
• sodium;2, 2, 3, 3, 4, 4, 5, 5, 6, 6, 7, 7, 7-tridecafluoroheptanoate
• sodium 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoate
• Heptanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, sodium salt (1:1)
• LKGSCUOIQGNNEK-UHFFFAOYSA-M
• 20109-59-5
• EINECS 243-518-4
• AKOS025212479
• DTXSID30880231
• Heptanoic acid,tridecafluoro-,sodium salt
• Tridecafluoroheptanoic acid,sodium salt

• Inchi： 1S/C7HF13O2.Na/c8-2(9,1(21)22)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)20;/h(H,21,22);/q;+1/p-1
• InChI Key： LKGSCUOIQGNNEK-UHFFFAOYSA-M
• SMILES： [Na+].FC(C(C(C(=O)[O-])(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 171.07979
• Monoisotopic Mass: 385.9588396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 26.3

Additional information on Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, sodium salt (1:1)

Comprehensive Analysis of Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, sodium salt (1:1) (CAS No. 20109-59-5)

The Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, sodium salt (1:1), identified by its CAS No. 20109-59-5, is a highly specialized fluorinated compound with unique chemical properties. This sodium salt derivative of a perfluorinated heptanoic acid is widely utilized in industrial and research applications due to its exceptional stability, surface activity, and resistance to extreme conditions. The compound's tridecafluoro structure imparts remarkable hydrophobicity and oleophobicity, making it invaluable in coatings, surfactants, and advanced material science.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in water-repellent textiles, firefighting foams, and electronic coatings. Researchers and manufacturers are increasingly focusing on sustainable fluorochemicals, and Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, sodium salt (1:1) has emerged as a subject of interest due to its potential in green chemistry initiatives. Its low environmental persistence compared to traditional perfluorooctanoic acid (PFOA) derivatives has positioned it as a safer alternative in certain applications.

The compound's molecular structure features a fully fluorinated carbon chain, which contributes to its thermal stability and chemical inertness. This makes it suitable for high-performance applications such as anti-reflective coatings in optics and corrosion-resistant layers in aerospace components. Additionally, its sodium salt form enhances solubility in aqueous systems, broadening its utility in emulsion polymerization and nanomaterial synthesis.

From an environmental perspective, the Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, sodium salt (1:1) has been scrutinized under evolving REACH regulations and EPA guidelines. While fluorinated compounds are often associated with persistent organic pollutants (POPs), this shorter-chain derivative exhibits reduced bioaccumulation potential. Ongoing studies aim to optimize its degradation pathways and assess its ecotoxicological profile, addressing concerns raised by environmental agencies and sustainability-focused industries.

In the pharmaceutical sector, the compound's surface-modifying properties have shown promise in drug delivery systems, particularly for hydrophobic active ingredients. Its ability to stabilize lipid-based formulations and enhance bioavailability is under investigation, aligning with the growing trend of precision medicine and nanotechnology in healthcare. However, rigorous toxicological testing is required before clinical adoption.

The synthesis of Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, sodium salt (1:1) typically involves electrochemical fluorination or telomerization processes, with emphasis on improving atom economy and reducing byproduct formation. Recent advancements in flow chemistry have enabled more efficient production scales, catering to the compound's expanding role in high-tech manufacturing.

As industries seek alternatives to long-chain perfluoroalkyl substances (PFAS), this compound's C6 chemistry offers a balance between performance and regulatory compliance. Its applications in 3D printing resins, semiconductor photolithography, and renewable energy components underscore its versatility. The compound's dielectric properties are particularly valued in flexible electronics and energy storage devices, meeting demands of the IoT revolution.

Quality control of CAS No. 20109-59-5 requires advanced analytical techniques including HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. Standardization of batch-to-batch consistency remains critical for applications requiring precise interfacial tension control, such as in microfluidic devices or lab-on-a-chip technologies.

Future research directions may explore the compound's potential in carbon capture technologies or as a template agent for porous material synthesis. Its unique self-assembly characteristics at interfaces could unlock novel applications in smart coatings responsive to environmental stimuli, aligning with the Industry 4.0 paradigm of functional materials.